Cas no 23088-29-1 (Acetamide,N-[1,1'-biphenyl]-2-yl-2,2-dichloro-)

Acetamide,N-[1,1'-biphenyl]-2-yl-2,2-dichloro- structure
23088-29-1 structure
Product Name:Acetamide,N-[1,1'-biphenyl]-2-yl-2,2-dichloro-
CAS No:23088-29-1
MF:C14H11Cl2NO
MW:280.149241685867
CID:263400
PubChem ID:352396
Update Time:2025-04-19

Acetamide,N-[1,1'-biphenyl]-2-yl-2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[1,1'-biphenyl]-2-yl-2,2-dichloro-
    • 2,2-dichloro-N-(2-phenylphenyl)acetamide
    • 2-Dichloracetylamino-biphenyl
    • AC1L70BC
    • C.C-Dichlor-N-(biphenylyl-(2))-acetamid
    • Dichlor-essigsaeure-biphenyl-2-ylamid
    • dichloro-acetic acid biphenyl-2-ylamide
    • N-2-Dichloracetamido-biphenyl
    • NSC526266
    • SureCN7358502
    • SCHEMBL7358502
    • DTXSID60326273
    • 23088-29-1
    • NSC-526266
    • Inchi: 1S/C14H11Cl2NO/c15-13(16)14(18)17-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9,13H,(H,17,18)
    • InChI Key: BTENVAQVDOLLTK-UHFFFAOYSA-N
    • SMILES: ClC(C(NC1C=CC=CC=1C1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 279.02193
  • Monoisotopic Mass: 279.0217694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
  • LogP: 4.16880
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